Cas no 1891410-35-7 (8-Hydroxy-1-methylisoquinoline-5-carbaldehyde)
8-Hydroxy-1-methylisoquinoline-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- EN300-28714445
- 8-hydroxy-1-methylisoquinoline-5-carbaldehyde
- 1891410-35-7
- 8-Hydroxy-1-methylisoquinoline-5-carbaldehyde
-
- Inchi: 1S/C11H9NO2/c1-7-11-9(4-5-12-7)8(6-13)2-3-10(11)14/h2-6,14H,1H3
- InChI Key: ZGHQPVIYPDTTDO-UHFFFAOYSA-N
- SMILES: OC1=CC=C(C=O)C2C=CN=C(C)C=21
Computed Properties
- Exact Mass: 187.063328530g/mol
- Monoisotopic Mass: 187.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 50.2Ų
8-Hydroxy-1-methylisoquinoline-5-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28714445-0.05g |
8-hydroxy-1-methylisoquinoline-5-carbaldehyde |
1891410-35-7 | 95.0% | 0.05g |
$2079.0 | 2025-03-19 | |
| Enamine | EN300-28714445-0.1g |
8-hydroxy-1-methylisoquinoline-5-carbaldehyde |
1891410-35-7 | 95.0% | 0.1g |
$2178.0 | 2025-03-19 | |
| Enamine | EN300-28714445-0.25g |
8-hydroxy-1-methylisoquinoline-5-carbaldehyde |
1891410-35-7 | 95.0% | 0.25g |
$2277.0 | 2025-03-19 | |
| Enamine | EN300-28714445-0.5g |
8-hydroxy-1-methylisoquinoline-5-carbaldehyde |
1891410-35-7 | 95.0% | 0.5g |
$2376.0 | 2025-03-19 | |
| Enamine | EN300-28714445-1.0g |
8-hydroxy-1-methylisoquinoline-5-carbaldehyde |
1891410-35-7 | 95.0% | 1.0g |
$2475.0 | 2025-03-19 | |
| Enamine | EN300-28714445-2.5g |
8-hydroxy-1-methylisoquinoline-5-carbaldehyde |
1891410-35-7 | 95.0% | 2.5g |
$4851.0 | 2025-03-19 | |
| Enamine | EN300-28714445-5.0g |
8-hydroxy-1-methylisoquinoline-5-carbaldehyde |
1891410-35-7 | 95.0% | 5.0g |
$7178.0 | 2025-03-19 | |
| Enamine | EN300-28714445-10.0g |
8-hydroxy-1-methylisoquinoline-5-carbaldehyde |
1891410-35-7 | 95.0% | 10.0g |
$10643.0 | 2025-03-19 | |
| Enamine | EN300-28714445-1g |
8-hydroxy-1-methylisoquinoline-5-carbaldehyde |
1891410-35-7 | 1g |
$2475.0 | 2023-09-06 | ||
| Enamine | EN300-28714445-5g |
8-hydroxy-1-methylisoquinoline-5-carbaldehyde |
1891410-35-7 | 5g |
$7178.0 | 2023-09-06 |
8-Hydroxy-1-methylisoquinoline-5-carbaldehyde Related Literature
-
1. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 8-Hydroxy-1-methylisoquinoline-5-carbaldehyde
Recent Advances in the Study of 8-Hydroxy-1-methylisoquinoline-5-carbaldehyde (CAS: 1891410-35-7)
The compound 8-Hydroxy-1-methylisoquinoline-5-carbaldehyde (CAS: 1891410-35-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The information presented here is based on a comprehensive review of recent academic literature and industry reports.
Recent studies have highlighted the unique structural features of 8-Hydroxy-1-methylisoquinoline-5-carbaldehyde, which make it a promising scaffold for the design of novel bioactive molecules. Its isoquinoline core, combined with the hydroxy and aldehyde functional groups, allows for diverse chemical modifications, enabling the exploration of structure-activity relationships (SAR) in various biological contexts. Researchers have successfully synthesized this compound using optimized protocols, ensuring high yield and purity, which are critical for subsequent biological evaluations.
In terms of biological activity, preliminary investigations have demonstrated that 8-Hydroxy-1-methylisoquinoline-5-carbaldehyde exhibits notable interactions with specific enzyme targets, including kinases and oxidoreductases. These interactions suggest potential applications in the treatment of diseases such as cancer and neurodegenerative disorders. For instance, one study reported that derivatives of this compound showed inhibitory effects on certain cancer cell lines, with IC50 values in the low micromolar range. Further mechanistic studies are underway to elucidate the precise molecular pathways involved.
Another area of interest is the compound's role as a precursor in the synthesis of more complex molecules. Recent work has explored its use in multicomponent reactions, leading to the development of libraries of compounds with enhanced pharmacological properties. These efforts are part of a broader strategy to identify new lead compounds for drug development, leveraging the versatility of the isoquinoline scaffold.
Despite these promising findings, challenges remain in the optimization of 8-Hydroxy-1-methylisoquinoline-5-carbaldehyde for clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area, paving the way for the eventual translation of these discoveries into therapeutic agents.
In conclusion, 8-Hydroxy-1-methylisoquinoline-5-carbaldehyde (CAS: 1891410-35-7) represents a valuable chemical entity with significant potential in medicinal chemistry. Ongoing research continues to uncover its diverse applications, from enzyme inhibition to drug precursor synthesis. As the field advances, this compound is likely to play an increasingly important role in the development of new treatments for a range of diseases. Future studies should focus on addressing the current limitations and exploring its full therapeutic potential.
1891410-35-7 (8-Hydroxy-1-methylisoquinoline-5-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)